(5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one

• Molecular Formula: C20H13ClN2O2S2
• Molecular Weight: 412.9 g/mol
• IUPAC Name: (5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C20H13ClN2O2S2/c21-13-6-9-16(10-7-13)26-18-11-8-15(25-18)12-17-19(24)23-20(27-17)22-14-4-2-1-3-5-14/h1-12H,(H,22,23,24)/b17-12-
• InChI Key: VFCFGAJVMSPPKU-ATVHPVEESA-N
• Isomeric SMILES: C1=CC=C(C=C1)NC2=NC(=O)/C(=C/C3=CC=C(O3)SC4=CC=C(C=C4)Cl)/S2
• SMILES: C1=CC=C(C=C1)NC2=NC(=O)C(=CC3=CC=C(O3)SC4=CC=C(C=C4)Cl)S2

Description

(5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one is a compound that belongs to the thiazole family. It has been extensively studied for its potential applications in scientific research. The compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of ((5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one is not fully understood. However, it has been suggested that the compound acts as an inhibitor of certain enzymes, such as tyrosine kinases. This inhibition leads to the disruption of certain cellular processes, which can result in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
((5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one has been shown to have several biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using ((5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one in lab experiments include its potential applications in medicinal chemistry, pharmacology, and biochemistry. The compound has shown promising results in cancer research and has also been shown to have anti-inflammatory and antioxidant properties.
The limitations of using ((5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one in lab experiments include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on ((5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one. These include:
1. Further research to fully understand the mechanism of action of the compound.
2. Development of more efficient and cost-effective synthesis methods.
3. Exploration of the potential applications of the compound in other fields of research, such as neuroscience and immunology.
4. Investigation of the compound's potential as a therapeutic agent for other diseases, such as Alzheimer's and Parkinson's disease.
5. Exploration of the compound's potential as a lead compound for drug discovery.
Conclusion:
((5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one is a compound that has shown promising results in various fields of scientific research. The compound has potential applications in medicinal chemistry, pharmacology, and biochemistry. It has been shown to have anti-cancer, anti-inflammatory, and antioxidant properties. However, further research is needed to fully understand its mechanism of action and explore its potential applications in other fields of research.

Synthesis Methods

The synthesis of ((5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one is a complex process that involves several steps. The most commonly used method for the synthesis of this compound is the Hantzsch reaction. This reaction involves the condensation of an aldehyde, an amine, and two molecules of a thioester. The reaction is carried out in the presence of a catalyst, such as ammonium acetate or sodium acetate. The final product is obtained after purification and isolation steps.

Scientific Research Applications

((5Z)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one)-2-anilino-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazol-4-one has been extensively studied for its potential applications in scientific research. The compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.